N-(4-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydro-6-quinoxalinesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydro-6-quinoxalinesulfonamide is a synthetic compound that has been extensively studied for its potential use in scientific research. It is commonly referred to as quinoxaline sulfonamide and is known for its unique chemical structure and properties.
Mechanism of Action
The mechanism of action of quinoxaline sulfonamide is complex and involves the inhibition of various enzymes and proteins in the body. It has been found to inhibit the activity of protein kinase CK2, which plays a key role in cell growth and proliferation. It has also been shown to inhibit the activity of topoisomerase I and II, which are enzymes involved in DNA replication and repair. The exact mechanism of action of quinoxaline sulfonamide is still being studied, and further research is needed to fully understand its effects on the body.
Biochemical and Physiological Effects:
Quinoxaline sulfonamide has been shown to have a wide range of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and inhibit the growth and proliferation of various types of cancer cells. It has also been shown to have anti-inflammatory properties and to modulate the immune system. Further research is needed to fully understand the biochemical and physiological effects of quinoxaline sulfonamide.
Advantages and Limitations for Lab Experiments
Quinoxaline sulfonamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research. It has also been extensively studied, and its properties and mechanisms of action are well understood. However, there are also some limitations to its use in lab experiments. It can be toxic at high concentrations, and its effects on the body are not fully understood. Further research is needed to fully understand the advantages and limitations of quinoxaline sulfonamide for use in lab experiments.
Future Directions
There are several future directions for research on quinoxaline sulfonamide. One area of research is focused on its potential use as a therapeutic agent for the treatment of cancer and other diseases. Further research is needed to fully understand its effects on the body and to develop new treatments based on its properties. Another area of research is focused on its use as a fluorescent probe for the detection of DNA damage. Further research is needed to develop new methods for detecting DNA damage and to understand the mechanisms underlying its effects. Finally, there is a need for further research to fully understand the biochemical and physiological effects of quinoxaline sulfonamide and to develop new applications for its use in scientific research.
Synthesis Methods
Quinoxaline sulfonamide can be synthesized through a multi-step process involving the reaction of 4-methylphenylhydrazine with ethyl acetoacetate, followed by the addition of sulfuric acid and sodium nitrite. The resulting compound is then treated with sodium hydroxide and chlorosulfonic acid to form the final product. The synthesis of quinoxaline sulfonamide is a complex process that requires careful attention to detail and precise control of reaction conditions.
Scientific Research Applications
Quinoxaline sulfonamide has been studied extensively for its potential use in scientific research. It has been found to have a wide range of applications, including as a fluorescent probe for the detection of DNA damage, as an inhibitor of protein kinase CK2, and as a potential therapeutic agent for the treatment of cancer and other diseases. Its unique chemical structure and properties make it an ideal candidate for further research in a variety of fields.
properties
IUPAC Name |
N-(4-methylphenyl)-2,3-dioxo-1,4-dihydroquinoxaline-6-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O4S/c1-9-2-4-10(5-3-9)18-23(21,22)11-6-7-12-13(8-11)17-15(20)14(19)16-12/h2-8,18H,1H3,(H,16,19)(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWFFPCHKPFOYOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NS(=O)(=O)C2=CC3=C(C=C2)NC(=O)C(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 6591688 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.